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Compound of Interest

2-Bromo-3,6-
Compound Name:

dichlorobenzaldehyde
CAS No.: 1114809-26-5
Cat. No.: B1446533

Get Quote

Introduction & Structural Context

2-Bromo-3,6-dichlorobenzaldehyde (CAS: 1114809-26-5) is a penta-substituted benzene
derivative.[1][2] Its high degree of halogenation creates a unique electronic and steric
environment, making regiochemical assignment challenging but critical. In drug development,
this molecule serves as a scaffold for fusing heterocyclic rings; misidentification of the halogen
positions (regioisomerism) can lead to dead-end synthetic routes.

The Core Challenge

The primary difficulty lies in distinguishing the target molecule from its isomers (e.g., 2-bromo-
3,5-dichloro- or 2-bromo-4,5-dichlorobenzaldehyde).[1][2] Standard 1H NMR alone is
insufficient without a logical analysis of coupling constants and Nuclear Overhauser Effects
(NOE), as all isomers possess distinct proton environments.

Theoretical Framework: Predictive Analytics

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1446533#bc-rfq
https://www.benchchem.com/product/b1446533/docs?utm_src=pdf-body#comprehensive-structure-elucidation-of-2-bromo-3-6-dichlorobenzaldehyde
https://www.bldpharm.com/products/873983-89-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1_4-dichlorobenzene
https://www.bldpharm.com/products/873983-89-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1_4-dichlorobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446533?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Before wet-lab analysis, we establish the expected spectral signature based on substituent
effects.[2]

Substituent Increment Analysis (1H NMR)

We analyze the benzene ring with the aldehyde carbon defined as C1.

C1: Formyl group (-CHO)[1][2]

C2: Bromine (-Br)[2][3]

C3: Chlorine (-CD[1][2]

C4: Proton (H4)

C5: Proton (H5)

C6: Chlorine (-CI)[1][2]

Predicted Coupling: The protons at C4 and C5 are adjacent. They constitute an AB spin system
(or AX depending on the shift difference).

o Multiplicity: Two doublets.
e Coupling Constant (

): Expect 8.0 — 9.0 Hz (characteristic of ortho coupling).[2]

e Note: This immediately rules out isomers with meta (J ~2 Hz) or para (J ~0 Hz) protons.[2]
Predicted Chemical Shifts (d):

e H4: Para to the electron-withdrawing Aldehyde (-CHO) and ortho to Chlorine.[1][2] The para-
CHO effect causes significant deshielding.

o Prediction:d 7.6 — 7.8 ppm

e H5: Meta to Aldehyde, but ortho to Chlorine and para to Bromine.[2]
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o Prediction:d 7.4 — 7.6 ppm

o Aldehyde Proton:

o Prediction:d 10.3 — 10.5 ppm (Singlet).[2]

Spectroscopic Analysis & Protocols
Mass Spectrometry (MS): The Halogen Fingerprint

The presence of one Bromine and two Chlorines creates a distinctive isotopic envelope due to
the natural abundance of

(approx 1:1) and
(approx 3:1).[2]

Protocol: Acquire High-Resolution Mass Spectrometry (HRMS) data using ESI+ or El
ionization.[1][2] Focus on the molecular ion cluster

Isotope Pattern Verification Table:

. Relative Intensity . .
lon Mass Composition Diagnostic Value

(Approx)

| M|

| 100% | Base Peak | | M+2 |

+

| ~163% | Highest Peak (Due to Br + 2Cl overlap) | | M+4 |
+

| ~75% | Significant abundance | | M+6 |

| ~11% | Small but visible |
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Self-Validating Logic: If the M+2 peak is not significantly higher than the M peak (approx 1.6x),
the stoichiometry of 1Br + 2Cl is incorrect.

Infrared Spectroscopy (IR)

Protocol: Prepare a KBr pellet or use ATR-FTIR on the solid sample.[2]

e C=O0 Stretch: Look for a strong, sharp band at 1680-1700 cm~1.[2] The conjugation with the
benzene ring and the ortho-halogens will slightly lower the frequency compared to non-
conjugated aldehydes.

e C-X Stretch: Strong bands in the 600-800 cm~1 region confirm the presence of heavy
halogens (C-Cl and C-Br).

Nuclear Magnetic Resonance (NMR) - The Definitive
Proof

This is the critical step to determine regiochemistry.

Experiment A: 1H NMR (Proton)

Observation:
e Aldehyde: Singlet at ~10.4 ppm.

e Aromatic Region: Two doublets with

Logical Gate:

(Meta)
REJECT (Indicates 2-Br-3,5-Cl isomer).[2]

e If Singlets (Para)

REJECT (Indicates 2-Br-4,5-Cl isomer).[1][2]
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(Ortho)

PROCEED (Consistent with 2-Br-3,6-Cl).[2]

Experiment B: 1D NOE /| 2D NOESY (Regiochemistry
Confirmation)

This is the "Smoking Gun" experiment.

e Hypothesis: In 2-Bromo-3,6-dichlorobenzaldehyde, the aldehyde group at C1 is flanked by
Bromine at C2 and Chlorine at C6.[1][2]

o Consequence: There are NO protons ortho to the aldehyde group.

o Expected Result: Irradiation of the aldehyde proton (~10.4 ppm) should show zero NOE
enhancement of the aromatic signals.

Contrast with Isomers:

« If the structure were 2-Bromo-3,4-dichlorobenzaldehyde, a proton would exist at C6 (ortho to
CHO).[1][2] Irradiation of CHO would show a strong NOE to the H6 doublet.

Visualizing the Elucidation Logic

The following diagram illustrates the decision matrix used to confirm the structure and rule out
iIsomers.
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Caption: Logical decision tree for distinguishing 2-Bromo-3,6-dichlorobenzaldehyde from its

regioisomers.

Synthesis Validation

To ensure the trustworthiness of the material, the synthesis route provides chemical context.

e Route: Hydrolysis of 2-bromo-3,6-dichlorobenzyl bromide or oxidation of 2-bromo-3,6-

dichlorotoluene.[1][2][4]

» Validation: If the starting material (e.g., 2-bromo-3,6-dichlorotoluene) is commercially

sourced and certified, the retention of the halogen pattern during oxidation (which does not

typically cause migration) supports the structural assignment.

Summary of Key Data Points

Parameter Value | Characteristic
C
H
Molecular Formula
BrCl
O
Molecular Weight 253.91 g/mol

1H NMR (DMSO-d6)

~10.4 (s, 1H), 7.8 (d, 1H), 7.6 (d, 1H)

Coupling Constant

Hz (Ortho)

NOE Signal None between CHO and Ar-H
Appearance Solid (typically off-white to pale yellow)
References

e PubChem.2-Bromo-3,6-dichlorobenzaldehyde (Compound).[1][2] National Library of

Medicine.[2] Available at: [Link]
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o Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic
Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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